Cas no 1481046-72-3 (2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene)

2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene is a brominated and fluorinated aromatic ether compound with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a 3-bromobenzyl ether linkage and a fluorine substituent, offers reactivity for further functionalization, making it a versatile intermediate in cross-coupling reactions and nucleophilic substitutions. The presence of both bromine and fluorine enhances its utility in designing bioactive molecules, while the methyl group provides additional steric and electronic modulation. This compound is particularly valuable in medicinal chemistry for scaffold diversification. High purity and stability under standard conditions ensure consistent performance in synthetic workflows.
2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene structure
1481046-72-3 structure
Product Name:2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene
CAS No:1481046-72-3
MF:C14H12BrFO
MW:295.146886825562
CID:6793288
PubChem ID:64853678
Update Time:2025-09-21

2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1481046-72-3
    • MFCD20119347
    • AKOS014182882
    • 2-[(3-bromophenyl)methoxy]-1-fluoro-4-methylbenzene
    • 2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene
    • Inchi: 1S/C14H12BrFO/c1-10-5-6-13(16)14(7-10)17-9-11-3-2-4-12(15)8-11/h2-8H,9H2,1H3
    • InChI Key: UZZXYRCWBKWPOG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)COC1=C(C=CC(C)=C1)F

Computed Properties

  • Exact Mass: 294.00556g/mol
  • Monoisotopic Mass: 294.00556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2Ų

2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB603899-5g
2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene; .
1481046-72-3
5g
€260.90 2024-07-19
abcr
AB603899-10g
2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene; .
1481046-72-3
10g
€405.50 2024-07-19
abcr
AB603899-25g
2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene; .
1481046-72-3
25g
€745.30 2024-07-19
abcr
AB603899-100g
2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene; .
1481046-72-3
100g
€2239.40 2024-07-19

Additional information on 2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene

Recent Advances in the Study of 2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene (CAS: 1481046-72-3)

The compound 2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene (CAS: 1481046-72-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic ether derivative, characterized by its unique bromo- and fluoro-substituted phenyl rings, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing valuable insights for further development.

One of the key areas of research involves the optimization of synthetic routes for 2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. The authors reported a yield of over 85% under mild reaction conditions, highlighting the compound's accessibility for large-scale production. This advancement is particularly relevant for pharmaceutical applications where scalability and purity are critical.

In the realm of drug discovery, preliminary investigations have explored the biological activity of 2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2023) evaluated its potential as a kinase inhibitor. The compound exhibited moderate inhibitory activity against specific tyrosine kinases, suggesting its possible utility in targeted cancer therapies. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

The physicochemical properties of 2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene have also been characterized in detail. Computational studies (Journal of Molecular Structure, 2023) have provided insights into its electronic structure and conformational flexibility, which are crucial for understanding its interactions with biological targets. These studies have revealed that the compound's bromo and fluoro substituents significantly influence its molecular electrostatic potential, potentially enhancing its binding affinity to certain protein targets.

Looking ahead, researchers are particularly interested in exploring the structure-activity relationships (SAR) of 2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene derivatives. Several analogs have been synthesized and are currently undergoing biological evaluation. The development of these derivatives could lead to more potent and selective compounds for therapeutic applications. Additionally, the compound's potential use in material science, particularly in the development of organic electronic materials, is an emerging area of investigation.

In conclusion, 2-[(3-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene represents a versatile chemical entity with multiple potential applications in pharmaceutical and material sciences. While current research has established its synthetic accessibility and preliminary biological activities, further studies are needed to fully exploit its potential. The ongoing investigations into its derivatives and applications underscore its importance as a subject of contemporary chemical biology research.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd